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Compound of Interest

Compound Name: Nickel oxide, black

Cat. No.: B15703484

Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling black nickel oxide, a compound that presents potential health risks,

including being a suspected carcinogen and a skin sensitizer. Adherence to these procedural

steps is critical for minimizing exposure and ensuring safe disposal.

Personal Protective Equipment (PPE)
A multi-layered approach to personal protective equipment is necessary to mitigate the risks

associated with handling black nickel oxide. The following table summarizes the required PPE,

specifying the type and material for each item.
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PPE Category Item Specification

Respiratory Protection Respirator

A NIOSH-approved particulate

respirator (e.g., N95, P100) is

required if ventilation is

insufficient to control dust. For

higher exposure potential, a

powered air-purifying respirator

(PAPR) or supplied-air

respirator may be necessary.

[1][2]

Eye Protection Safety Goggles or Face Shield

Chemical splash goggles are

mandatory to prevent eye

contact with the powder.[1] A

face shield should be worn in

addition to goggles when there

is a significant risk of splashing

or dust generation.

Hand Protection Gloves

Chemically resistant gloves,

such as nitrile or neoprene,

should be worn.[3] Leather or

rubber gloves may also be

suitable.[1] Gloves should be

inspected before use and

changed frequently, especially

if contaminated.

Body Protection Lab Coat or Coveralls

A lab coat or overalls should

be worn to prevent skin

contact.[1] For larger quantities

or in situations with a high

likelihood of contamination,

disposable coveralls are

recommended. Contaminated

work clothing should not be

allowed out of the workplace.

[1][4]
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Foot Protection Closed-toe Shoes

Sturdy, closed-toe shoes are

required in all laboratory

settings where hazardous

chemicals are handled.

Operational Plan for Handling Black Nickel Oxide
A systematic approach to handling black nickel oxide, from preparation to post-handling

cleanup, is crucial for safety.

Pre-Operational Checks
Consult the Safety Data Sheet (SDS): Always review the SDS for black nickel oxide before

beginning any work.[3][5][6]

Ensure Proper Ventilation: Work should be conducted in a well-ventilated area, preferably

within a certified chemical fume hood, to minimize inhalation of the fine powder.[1][2]

Assemble all Necessary PPE: Before handling the compound, ensure all required PPE is

readily available and in good condition.

Prepare the Work Area: Designate a specific area for handling black nickel oxide. Cover the

work surface with an absorbent, disposable liner to contain any spills.

Locate Emergency Equipment: Confirm the location and functionality of the nearest safety

shower, eyewash station, and fire extinguisher.[5]

Handling Procedure
Don PPE: Put on all required PPE as outlined in the table above.

Weighing and Transferring: When weighing or transferring the powder, do so carefully to

avoid generating dust. Use a spatula or other appropriate tool.

Keep Containers Closed: Keep the container of black nickel oxide tightly closed when not in

use.[1][4]
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Avoid Skin and Eye Contact: Exercise caution to prevent the powder from coming into

contact with your skin or eyes.[1][5]

No Eating, Drinking, or Smoking: Do not eat, drink, or smoke in the area where black nickel

oxide is being handled.[1][4]

Post-Handling Cleanup
Decontaminate the Work Area: Carefully wipe down the work surface with a damp cloth or

absorbent pad to collect any residual powder. Wet methods are preferred to avoid creating

dust.[1]

Clean Equipment: Thoroughly clean any equipment used in the process.

Dispose of Waste: All contaminated materials, including disposable liners, gloves, and wipes,

must be disposed of as hazardous waste according to the disposal plan.

Remove PPE: Remove PPE in the correct order to avoid cross-contamination.

Wash Hands: Wash your hands thoroughly with soap and water after removing your gloves.

[1][4]

Disposal Plan
The disposal of black nickel oxide and any contaminated materials must be handled with care

to prevent environmental contamination and comply with regulations.

Waste Segregation: All waste contaminated with black nickel oxide, including unused

product, contaminated PPE, and cleaning materials, must be collected in a designated,

sealed, and clearly labeled hazardous waste container.

Professional Disposal: Arrange for the disposal of the hazardous waste through a certified

environmental management company. Nickel-containing materials are often collected for

nickel recovery.[1][2]

Regulatory Compliance: Adhere to all local, state, and federal regulations for the disposal of

hazardous waste.[1][2] Do not dispose of black nickel oxide down the drain or in the regular

trash.[6]
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Visualizing the Workflow
The following diagrams illustrate the standard operating procedure for handling black nickel

oxide and the appropriate emergency response in case of exposure.
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Caption: Workflow for Safely Handling Black Nickel Oxide.
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Caption: Emergency Response for Black Nickel Oxide Exposure.

Emergency Procedures
Immediate and appropriate action is crucial in the event of an accidental exposure to black

nickel oxide.

Inhalation: Move the affected individual to fresh air immediately.[5] Seek prompt medical

attention.[1]

Skin Contact: Remove all contaminated clothing.[2] Wash the affected area thoroughly with

soap and plenty of water.[1][4] If skin irritation or a rash develops, seek medical advice.[1][4]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids open.[2][5] Seek immediate medical attention.[1][5]

Ingestion: Do NOT induce vomiting.[3][5] If the person is conscious, rinse their mouth with

water and have them drink large quantities of water.[1] Seek immediate medical attention.[1]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b15703484/docs?utm_src=pdf-body-img#safe-handling-and-disposal-of-black-nickel-oxide-a-comprehensive-guide
https://aksci.com/sds/0043CJ_SDS.pdf
https://nmu-mi.newlook.safecollegessds.com/document/repo/8c291801-b3fe-4145-bd0b-ffe9903c8bc9
https://web.faa.illinois.edu/app/uploads/sites/6/2021/05/Black-Nickle-Oxide.pdf
https://nmu-mi.newlook.safecollegessds.com/document/repo/8c291801-b3fe-4145-bd0b-ffe9903c8bc9
https://www.lobachemie.com/lab-chemical-msds/MSDS-NICKEL-OXIDE-BLACK-CASNO-1314-06-04885-EN.aspx
https://nmu-mi.newlook.safecollegessds.com/document/repo/8c291801-b3fe-4145-bd0b-ffe9903c8bc9
https://www.lobachemie.com/lab-chemical-msds/MSDS-NICKEL-OXIDE-BLACK-CASNO-1314-06-04885-EN.aspx
https://web.faa.illinois.edu/app/uploads/sites/6/2021/05/Black-Nickle-Oxide.pdf
https://aksci.com/sds/0043CJ_SDS.pdf
https://nmu-mi.newlook.safecollegessds.com/document/repo/8c291801-b3fe-4145-bd0b-ffe9903c8bc9
https://aksci.com/sds/0043CJ_SDS.pdf
https://www.fishersci.co.uk/store/msds?partNumber=N/1850&countryCode=GB&language=en
https://aksci.com/sds/0043CJ_SDS.pdf
https://nmu-mi.newlook.safecollegessds.com/document/repo/8c291801-b3fe-4145-bd0b-ffe9903c8bc9
https://nmu-mi.newlook.safecollegessds.com/document/repo/8c291801-b3fe-4145-bd0b-ffe9903c8bc9
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15703484?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[5]

By implementing these safety and logistical measures, laboratories can significantly reduce the

risks associated with handling black nickel oxide, fostering a safer research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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